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Bixafen: Chemical Identity and Core Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bixafen

CAS No.: 581809-46-3

Cat. No.: S641858

The table below outlines the fundamental characteristics of Bixafen as established by regulatory assessments
and scientific studies [1] [2] [3].

Property Description / Value

IUPAC Name N-(3',4'-dichloro-5-fluorobiphenyl-2-yl)-3-(difluoromethyl)-1-
methylpyrazole-4-carboxamide [3]

Chemical Formula C1sH12CI2F3Ns0 [1] [3]

Mode of Action Succinate dehydrogenase inhibitor (SDHI); FRAC Code 7 [1] [3]
Water Solubility 0.49 mg/L (at 20°C, pH 7) [3]

Octanol-Water Partition 3.3 (at 40°C) [3]

Coefficient (Log P)

Primary Use Control of stem and leaf diseases in cereals (e.g., wheat, barley)

3]

Environmental Fate and Persistence Data

Bixafen's behavior in the environment, particularly in soil, is characterized by high persistence and a

potential for accumulation. The following table synthesizes key findings on its degradation and
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ecotoxicological profile [2] [3].

Parameter

Findings / Value

Context | Conditions

Soil Dissipation
Half-Life (DTso)

Soil Accumulation

Ecotoxicity to
Earthworms

Range: 30.6 to 1235 days [2]

Modeled background accumulation
confirmed by multi-year monitoring

[2]

No unacceptable long-term effects
on natural populations [2]

Field conditions across different
pedoclimatic zones; indicates high
persistence.

After repeated annual applications;

plateau concentration is reached.

Field study at 3x recommended
application rate over 2.5 years.

Aquatic Toxicity Highly toxic to fish [3] -

Analytical Methodology for Residue Analysis

A recent study developed and validated a robust method for detecting Bixafen residues in paddy field
environments using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) combined
with a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, Safe) sample preparation technique
[1].

1. Sample Preparation (QuEChERS Method)

e Extraction: Samples (paddy water, soil, brown rice, rice plants) are extracted with acetonitrile [1].
e Cleanup: The extract is purified using multi-walled carbon nanotubes (MWCNTSs) as adsorbents to
remove co-extracted matrix interferences [1].

2. Instrumental Analysis (HPLC-MS)

¢ Detection: Mass spectrometry in negative ion mode [1].

¢ Quantification: The prominent mass-to-charge ratio (m/z) of 412.0 is used for Bixafen [1].

e Chromatography: Separation is achieved using a C18 column with a mobile phase of acetonitrile
and 0.1% formic acid aqueous solution in gradient elution mode [1].

3. Method Validation Performance The established method demonstrated excellent performance [1]:
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e Linearity: Good linear relationship with correlation coefficients (R?) > 0.99.

e Sensitivity: Low Limit of Quantification (LOQ).

e Accuracy and Precision: High recovery rates and low relative standard deviations, confirming the
method's reliability.

This experimental workflow for analyzing Bixafen residues in environmental and crop samples can be

visualized as follows:

(Sample Collection)

Paddy water,
oil, brown rice

urified extract

uantification at m/z 412.0

Click to download full resolution via product page

Key Insights on Environmental Risk

The synthesized information leads to several critical conclusions:

¢ High Persistence: Bixafen can persist in soil for extended periods, with a half-life ranging from
approximately one month to several years, leading to background accumulation [2].

e Model Verification: Regulatory exposure models, which use the longest observed dissipation half-
life, provide a conservative and protective estimate of Bixafen concentrations in soil, as confirmed by
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field monitoring data [2].

¢ Risk to Earthworms: While standard laboratory tests indicated a potential risk, a comprehensive 2.5-
year field study showed no unacceptable long-term effects on natural earthworm populations, even at
exaggerated application rates [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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environmental-fate-and-persistence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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